Cas no 106987-58-0 (4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester)
106987-58-0 structure
Product Name:4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester
CAS No:106987-58-0
MF:C8H8N4O3
MW:208.174120903015
CID:127418
PubChem ID:136274632
Update Time:2025-04-18
4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester
- ethyl 2-(cyanoamino)-4-oxo-1H-pyrimidine-6-carboxylate
- 4-Pyrimidinecarboxylicacid,2-(cyanoamino)-1,6-dihydro-6-oxo-,ethylester
- 4-pyrimidinecarboxylic acid,2-(cyanoamino)-1,6-dihydro-6-oxo-,ethyl ester
- 106987-58-0
- ETHYL 2-(CYANOAMINO)-6-OXO-1H-PYRIMIDINE-4-CARBOXYLATE
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- Inchi: 1S/C8H8N4O3/c1-2-15-7(14)5-3-6(13)12-8(11-5)10-4-9/h3H,2H2,1H3,(H2,10,11,12,13)
- InChI Key: QRLRKTYITXMUGC-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(NC(NC#N)=N1)=O)=O)CC
Computed Properties
- Exact Mass: 208.05964013g/mol
- Monoisotopic Mass: 208.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 111.36000
- LogP: -0.32622
4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
106987-58-0 (4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester) Related Products
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